Cas no 627526-23-2 (1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-(4-phenylbutyl)-)

• Product Name: 1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-(4-phenylbutyl)-
• CAS No: 627526-23-2
• MF: C₂₁H₂₈N₂
• MW: 308.460425376892
• CID: 432675
• PubChem ID: 16076816
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-(4-phenylbutyl)-
• N'-(2,3-dihydro-1H-inden-1-yl)-N-(4-phenylbutyl)ethane-1,2-diamine
• DTXSID70581997
• N~1~-(2,3-Dihydro-1H-inden-1-yl)-N~2~-(4-phenylbutyl)ethane-1,2-diamine
• N'-indan-1-yl-N-(4-phenylbutyl)ethane-1,2-diamine
• 627526-23-2

• Inchi： 1S/C21H28N2/c1-2-8-18(9-3-1)10-6-7-15-22-16-17-23-21-14-13-19-11-4-5-12-20(19)21/h1-5,8-9,11-12,21-23H,6-7,10,13-17H2
• InChI Key： OCUMKDJUBWPIHG-UHFFFAOYSA-N
• SMILES： N(CCNCCCCC1C=CC=CC=1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 308.22544
• Monoisotopic Mass: 308.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06